Cas no 4367-49-1 (Clonquitocet-methyl)

• Product Name: Clonquitocet-methyl
• CAS No: 4367-49-1
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 1518002
• PubChem ID: 15257198
• Update Time: 2025-10-29

Clonquitocet-methyl Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(5-chloro-8-quinolinyl)oxy]-, methyl ester
• Cloquintocet-methyl
• SCHEMBL1153422
• 811867-54-6
• methyl [(5-chloroquinolin-8-yl)oxy]acetate
• Clonquitocet-methyl
• DTXSID101337320
• 4367-49-1
• AKOS000421310
• 2-(2-((Tert-butyldimethylsilyl)oxy)ethoxy)benzaldehyde
• DB-147948
• STL364895

• Inchi： 1S/C12H10ClNO3/c1-16-11(15)7-17-10-5-4-9(13)8-3-2-6-14-12(8)10/h2-6H,7H2,1H3
• InChI Key： NDQZMBNEHYSVPL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=CC=CN=2)OCC(=O)OC

Computed Properties

• Exact Mass: 251.035
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Clonquitocet-methyl

Clonquitocet-Methyl: A Comprehensive Overview

Clonquitocet-methyl, also known by its CAS number 4367-49-1, is a compound that has garnered significant attention in various scientific and industrial fields. This compound is notable for its unique chemical properties and its potential applications in agriculture, pharmaceuticals, and environmental science. In recent years, advancements in research have shed new light on its mechanisms, efficacy, and safety profiles, making it a subject of interest for both academia and industry.

The chemical structure of clonquitocet-methyl is characterized by a specific arrangement of atoms that contribute to its functional properties. Researchers have identified that the methyl group plays a crucial role in enhancing the compound's stability and bioavailability. Recent studies have explored the stereochemistry of this compound, revealing insights into how its spatial arrangement affects its interaction with biological systems. These findings are particularly relevant for optimizing its use in therapeutic and agricultural applications.

In the agricultural sector, clonquitocet-methyl has been investigated for its potential as a plant growth regulator. Field trials conducted in 2023 demonstrated that this compound can significantly enhance crop yield by promoting root development and improving nutrient uptake. The results of these trials suggest that it could be a viable alternative to traditional fertilizers, offering an eco-friendly solution to sustainable agriculture. Furthermore, its ability to withstand adverse environmental conditions makes it a promising candidate for use in regions with challenging climatic conditions.

The pharmaceutical industry has also taken notice of clonquitocet-methyl, particularly for its potential in drug delivery systems. Recent research has focused on its role as a carrier molecule for delivering therapeutic agents to specific targets within the body. Studies published in 2023 highlight its ability to enhance drug bioavailability while minimizing side effects. This dual functionality positions it as a valuable tool in the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

In terms of environmental applications, clonquitocet-methyl has been studied for its role in bioremediation processes. Research conducted in 2023 indicates that this compound can facilitate the breakdown of organic pollutants in soil and water systems. Its biodegradability and non-toxic profile make it an ideal candidate for large-scale environmental cleanup projects. Additionally, its ability to promote microbial activity has opened new avenues for enhancing the efficiency of waste treatment processes.

The safety profile of clonquitocet-methyl has been thoroughly evaluated in recent studies. Toxicological assessments conducted in 2023 reveal that it exhibits low toxicity when used at recommended concentrations. These findings are particularly reassuring for industries where human exposure is a concern, such as agriculture and pharmaceutical manufacturing. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, clonquitocet-methyl, with its CAS number 4367-49-1, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in research, position it as a key player in the development of innovative solutions for agricultural productivity, drug delivery systems, and environmental sustainability. As ongoing studies continue to uncover new insights into its potential uses and mechanisms, the future of this compound looks promising indeed.